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Compound of Interest

Compound Name: Fura-4F, Pentapotassium salt

CAS No.: 299172-08-0

Cat. No.: B1147991

Get Quote

Part 1: Introduction & Mechanistic Rationale
The "Low Affinity" Advantage
Calcium imaging often suffers from saturation artifacts when using high-affinity dyes like Fura-2

(

nM) in neurons or cardiomyocytes where

spikes can reach micromolar levels. Fura-4F pentapotassium salt is a ratiometric calcium
indicator designed specifically to resolve these high-amplitude events.

With a dissociation constant (

) of approximately 0.77 µM (770 nM), Fura-4F remains linear and sensitive in ranges where
Fura-2 is fully saturated.

The Critical Distinction: Salt vs. AM Ester
WARNING: This protocol is specific to the Pentapotassium Salt form.
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Fura-4F AM: Cell-permeant, passively diffuses, requires esterase cleavage. Prone to

compartmentalization and incomplete hydrolysis.

Fura-4F Salt (This Protocol): Cell-impermeant.[1][2][3][4] It cannot cross the plasma

membrane passively.[5] It requires physical delivery (Patch-Clamp or Electroporation).

Why use the Salt form?

Stoichiometric Precision: You control exactly how much dye enters the cell (via pipette

concentration).

Cytosolic Specificity: Unlike AM esters, the salt form does not get trapped in organelles

(ER/Mitochondria), ensuring the signal originates purely from the cytosol.

Immediate Stability: No incubation/de-esterification time required; recording can begin

immediately after whole-cell break-in.

Part 2: Technical Specifications
Property Value Notes

Molecular Weight ~836 g/mol Pentapotassium salt form

Excitation 340 nm / 380 nm Ratiometric (Dual Excitation)

Emission ~510 nm Single Emission

(

C)

770 nM (0.77 µM) In presence of 1mM

Solubility Water, Intracellular Buffer mM

Storage -20°C, Desiccated, Dark Avoid freeze-thaw cycles

Part 3: Primary Protocol – Whole-Cell Patch Clamp
Loading
The Gold Standard for single-cell kinetic analysis.
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Reagent Preparation[1][6][7][8]
Stock Solution (10 mM): Dissolve 1 mg of Fura-4F Pentapotassium Salt in roughly 120

L of nuclease-free water (calculate exact volume based on lot-specific MW). Aliquot into 2

L volumes and store at -20°C.

Internal Pipette Solution (Example for Neurons):

130 mM K-Gluconate

10 mM KCl

10 mM HEPES

4 mM Mg-ATP

0.3 mM Na-GTP

10 mM Phosphocreatine

pH: Adjust to 7.25 with KOH.

Osmolarity: 285-295 mOsm.

Note: Do not add EGTA or BAPTA. Fura-4F acts as the buffer.

Loading Procedure
Step 1: Final Dilution On the day of the experiment, dilute the Fura-4F Stock (10 mM) directly

into the Internal Pipette Solution to a final concentration of 50 - 100 µM.

Why this concentration? 50-100 µM provides sufficient signal-to-noise ratio (SNR) for

imaging without causing excessive calcium buffering that dampens physiological signals.

Step 2: Pipette Filling Fill the patch pipette (resistance 3-5 M

) with the Fura-4F internal solution. Protect the pipette holder from direct light to prevent
photobleaching before recording.
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Step 3: Seal and Break-In Establish a G

seal on the target cell. Apply suction to rupture the membrane (Whole-Cell configuration).

Step 4: Diffusion Phase Allow 5 to 10 minutes for the dye to diffuse from the pipette into the

soma and dendrites.

Visual Check: You will see the cell fill under 380 nm excitation.

Stability: Unlike AM loading, the dye concentration is clamped to the pipette concentration,

ensuring a stable baseline for hours.

Experimental Workflow Diagram

Prepare Internal Sol.
(Fura-4F: 50-100 µM)

Giga-Ohm Seal
(Cell Attached)

Fill Pipette Membrane Rupture
(Whole Cell)

Suction Diffusion Phase
(5-10 mins)

Equilibration Ratiometric Imaging
(340/380 nm)

Stable Baseline

Click to download full resolution via product page

Caption: Workflow for precise intracellular delivery of Fura-4F via patch pipette.

Part 4: Secondary Protocol – Bulk Electroporation
For loading cell suspensions or adherent monolayers when patch clamp is not feasible.

Cell Prep: Trypsinize cells and wash 2x with electroporation buffer (low conductivity).

Resuspend at

cells/mL.

Dye Addition: Add Fura-4F Pentapotassium Salt to a final concentration of 200 - 500 µM in

the suspension. (Higher concentration needed extracellularly to drive entry).

Pulse: Electroporate using parameters optimized for your cell line (e.g., CHO cells: 300V,

900

F, exponential decay).
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Recovery: Immediately transfer cells to warm culture media. Allow 30 minutes for membrane

resealing.

Wash: Wash cells 3x with imaging buffer to remove extracellular dye.

Part 5: Data Analysis & Calibration
The Ratiometric Equation
Calculate intracellular calcium

using the Grynkiewicz equation:

Where:

: Measured ratio (

).

: Ratio at zero

.

: Ratio at saturating

.

: The ratio of fluorescence at 380 nm in zero

to saturating

(

).

: Effective dissociation constant (use 770 nM as starting point).

In-Situ Calibration (Recommended)
Because intracellular viscosity affects dye behavior, perform an end-point calibration:

Measure
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(Physiological): Record your data.

Measure

: Perfuse cells with

-free buffer + 10 µM Ionomycin + 5 mM EGTA.

Measure

: Perfuse with buffer containing 10 mM

+ 10 µM Ionomycin.

Signaling Logic Diagram
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Caption: Fura-4F spectral shift mechanism. Note the inverse relationship at 380nm upon Ca2+

binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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